Cas no 775-06-4 (DL-m-Tyrosine)

DL-m-Tyrosine structure
DL-m-Tyrosine structure
Product Name:DL-m-Tyrosine
CAS No:775-06-4
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00002597
CID:39878
PubChem ID:13052
Update Time:2024-10-27

DL-m-Tyrosine Chemical and Physical Properties

Names and Identifiers

    • DL-m-Tyrosine
    • 3-(3-Hydroxyphenyl)-DL-alanine
    • dl-meta-tyrosine
    • Tyrosine
    • 2-Amino-3-(3-hydroxyphenyl)propanoic acid
    • DL-3-Tyrosine
    • 3-Hydroxy-DL-phenylalanine
    • 3-hydroxy-phenylalanine
    • D,L-M-TYR
    • DL-3-OH-Phe
    • L-3-hydroxy-phenylalanine
    • M-TYROSINE
    • DL-Phenylalanine,3-hydroxy-
    • m-Tyrosine, DL- (8CI)
    • DL-3-(m-Hydroxyphenyl)alanine
    • DL-3-Hydroxyphenylalanine
    • DL-Metatyrosine
    • DL-m-Hydroxyphenylalanine
    • DL-a-m-Tyrosine
    • Metatyrosine
    • NSC 89304
    • m-DL-Tyrosine
    • m-Hydroxyphenylalanine
    • (+/-)-2-Amino-3-(3-hydroxyphenyl)propionic acid
    • MDL： MFCD00002597
    • Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)
    • InChI Key： JZKXXXDKRQWDET-UHFFFAOYSA-N
    • SMILES： OC(C(CC1C=CC=C(C=1)O)N)=O
    • BRN： 2416853

Computed Properties

  • Exact Mass: 181.07400
  • Monoisotopic Mass: 181.073893
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Solid
  • Density: 1.2375 (rough estimate)
  • Melting Point: 280-285 °C (dec.) (lit.)
  • Boiling Point: 314.29°C (rough estimate)
  • Flash Point: STABILITY
  • Refractive Index: 1.5270 (estimate)
  • Solubility: Soluble in 1M HCl.
  • PSA: 83.55000
  • LogP: 1.04690
  • Merck: 9839
  • Solubility: Not determined

DL-m-Tyrosine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36-S37/39
  • RTECS：YP2278000
  • Hazardous Material Identification： Xi
  • Storage Condition：Store at room temperature
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38

DL-m-Tyrosine Customs Data

  • HS CODE：2922509090
  • Customs Data：

    China Customs Code:

    2922509090

    Overview:

    2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

DL-m-Tyrosine Pricemore >>

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DL-m-Tyrosine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:775-06-4)DL-间酪氨酸
Order Number:LE26658182
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:56
Price ($):discuss personally
Email:18501500038@163.com

DL-m-Tyrosine Related Literature

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775-06-4 (DL-m-Tyrosine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:775-06-4)DL-间酪氨酸
LE26658182
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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